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Compound of Interest

Compound Name: Benzyl 6-oxohexylcarbamate

Cat. No.: B1280969 Get Quote

In-Depth Technical Guide to Benzyl 6-
oxohexylcarbamate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Benzyl 6-oxohexylcarbamate, a

bifunctional linker molecule of significant interest in the field of targeted protein degradation and

drug discovery. This document details its chemical properties, provides a representative

synthesis protocol, and illustrates its application in the formation of Proteolysis Targeting

Chimeras (PROTACs).

Core Molecular Data
Benzyl 6-oxohexylcarbamate is a key synthetic building block characterized by the presence

of a terminal aldehyde and a benzyl-protected amine. These functional groups provide

orthogonal reactivity, making it a versatile tool for the construction of complex molecules.
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Property Value

Molecular Formula C₁₄H₁₉NO₃

Molecular Weight 249.31 g/mol

CAS Number 98648-05-6

Appearance Solid

Key Functional Groups Aldehyde, Carbamate (Cbz-protected amine)

Application in PROTAC Synthesis: A Workflow
Benzyl 6-oxohexylcarbamate is primarily utilized as a linker in the synthesis of PROTACs.

PROTACs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin

ligase, leading to the ubiquitination and subsequent degradation of the target protein by the

proteasome. The aldehyde group of Benzyl 6-oxohexylcarbamate allows for conjugation to

one part of the PROTAC (e.g., the E3 ligase ligand), while the protected amine, after

deprotection, can be coupled to the other component (e.g., the target protein ligand).
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PROTAC Synthesis Workflow

Benzyl 6-oxohexylcarbamate

Reductive Amination or
Hydrazone Formation
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PROTAC-Mediated Protein Degradation Pathway

PROTAC

Target Protein of Interest (POI)

Re-enters cycle

Ternary Complex
(POI-PROTAC-E3)

E3 Ubiquitin Ligase

Ubiquitinated POI

Ubiquitination

Ubiquitin (Ub)

26S Proteasome

Degradation of POI

Amino Acids

Click to download full resolution via product page

To cite this document: BenchChem. [Benzyl 6-oxohexylcarbamate molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280969#benzyl-6-oxohexylcarbamate-molecular-
weight-and-formula]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1280969?utm_src=pdf-body-img
https://www.benchchem.com/product/b1280969#benzyl-6-oxohexylcarbamate-molecular-weight-and-formula
https://www.benchchem.com/product/b1280969#benzyl-6-oxohexylcarbamate-molecular-weight-and-formula
https://www.benchchem.com/product/b1280969#benzyl-6-oxohexylcarbamate-molecular-weight-and-formula
https://www.benchchem.com/product/b1280969#benzyl-6-oxohexylcarbamate-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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